Cas no 1249210-01-2 (5-tert-butyl-1-ethyl-1H-1,2,3-triazole-4-carboxylic acid)
5-tert-butyl-1-ethyl-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1H-1,2,3-Triazole-4-carboxylic acid, 5-(1,1-dimethylethyl)-1-ethyl-
- 5-tert-butyl-1-ethyl-1H-1,2,3-triazole-4-carboxylic acid
- 5-tert-butyl-1-ethyl-1H-1,2,3-triazole-4-carboxylicacid
- 1249210-01-2
- EN300-1277904
- AKOS011336544
-
- Inchi: 1S/C9H15N3O2/c1-5-12-7(9(2,3)4)6(8(13)14)10-11-12/h5H2,1-4H3,(H,13,14)
- InChI Key: AHPTVLWPKIYRCH-UHFFFAOYSA-N
- SMILES: N1(CC)C(C(C)(C)C)=C(C(O)=O)N=N1
Computed Properties
- Exact Mass: 197.116426730g/mol
- Monoisotopic Mass: 197.116426730g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 225
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 68Ų
Experimental Properties
- Density: 1.19±0.1 g/cm3(Predicted)
- Boiling Point: 345.7±44.0 °C(Predicted)
- pka: 3.47±0.50(Predicted)
5-tert-butyl-1-ethyl-1H-1,2,3-triazole-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1277904-0.05g |
5-tert-butyl-1-ethyl-1H-1,2,3-triazole-4-carboxylic acid |
1249210-01-2 | 0.05g |
$744.0 | 2023-06-08 | ||
| Enamine | EN300-1277904-0.1g |
5-tert-butyl-1-ethyl-1H-1,2,3-triazole-4-carboxylic acid |
1249210-01-2 | 0.1g |
$779.0 | 2023-06-08 | ||
| Enamine | EN300-1277904-0.25g |
5-tert-butyl-1-ethyl-1H-1,2,3-triazole-4-carboxylic acid |
1249210-01-2 | 0.25g |
$814.0 | 2023-06-08 | ||
| Enamine | EN300-1277904-0.5g |
5-tert-butyl-1-ethyl-1H-1,2,3-triazole-4-carboxylic acid |
1249210-01-2 | 0.5g |
$849.0 | 2023-06-08 | ||
| Enamine | EN300-1277904-1.0g |
5-tert-butyl-1-ethyl-1H-1,2,3-triazole-4-carboxylic acid |
1249210-01-2 | 1g |
$884.0 | 2023-06-08 | ||
| Enamine | EN300-1277904-2.5g |
5-tert-butyl-1-ethyl-1H-1,2,3-triazole-4-carboxylic acid |
1249210-01-2 | 2.5g |
$1735.0 | 2023-06-08 | ||
| Enamine | EN300-1277904-5.0g |
5-tert-butyl-1-ethyl-1H-1,2,3-triazole-4-carboxylic acid |
1249210-01-2 | 5g |
$2566.0 | 2023-06-08 | ||
| Enamine | EN300-1277904-10.0g |
5-tert-butyl-1-ethyl-1H-1,2,3-triazole-4-carboxylic acid |
1249210-01-2 | 10g |
$3807.0 | 2023-06-08 | ||
| Enamine | EN300-1277904-50mg |
5-tert-butyl-1-ethyl-1H-1,2,3-triazole-4-carboxylic acid |
1249210-01-2 | 50mg |
$647.0 | 2023-10-01 | ||
| Enamine | EN300-1277904-100mg |
5-tert-butyl-1-ethyl-1H-1,2,3-triazole-4-carboxylic acid |
1249210-01-2 | 100mg |
$678.0 | 2023-10-01 |
5-tert-butyl-1-ethyl-1H-1,2,3-triazole-4-carboxylic acid Related Literature
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
Additional information on 5-tert-butyl-1-ethyl-1H-1,2,3-triazole-4-carboxylic acid
Comprehensive Overview of 5-tert-butyl-1-ethyl-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 1249210-01-2)
5-tert-butyl-1-ethyl-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 1249210-01-2) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the 1,2,3-triazole family, a class of nitrogen-rich heterocycles known for their versatility in drug design and material science. The presence of both tert-butyl and ethyl substituents enhances its lipophilicity, making it a promising candidate for applications requiring improved membrane permeability.
In recent years, the demand for triazole derivatives has surged, driven by their role in developing antifungal agents, anticancer drugs, and crop protection chemicals. Researchers frequently search for "1,2,3-triazole synthesis" or "5-tert-butyl-1-ethyl-1H-1,2,3-triazole-4-carboxylic acid applications," reflecting the compound's relevance in cutting-edge science. Its carboxylic acid functional group further allows for facile derivatization, enabling the creation of esters, amides, and other bioactive analogs.
The synthesis of 5-tert-butyl-1-ethyl-1H-1,2,3-triazole-4-carboxylic acid typically involves click chemistry methodologies, a hotspot in modern organic chemistry. This approach aligns with the growing interest in "green chemistry" and "sustainable synthesis," as it often employs copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions. Such methods are favored for their high yields, mild conditions, and minimal byproduct formation, making them ideal for industrial-scale production.
From a pharmacological perspective, this compound's triazole core is a key pharmacophore in many FDA-approved drugs, including azole antifungals like fluconazole. Its structural similarity to these therapeutics has spurred investigations into its potential as a bioactive scaffold. Recent publications highlight its utility in "structure-activity relationship (SAR) studies," particularly in optimizing enzyme inhibition and receptor binding properties.
In material science, CAS 1249210-01-2 is explored for its role in designing metal-organic frameworks (MOFs) and polymeric materials. The compound's ability to coordinate with metal ions and form stable complexes makes it valuable for creating advanced materials with applications in catalysis, sensing, and drug delivery systems. Searches for "triazole-based MOFs" or "functionalized triazoles in materials" underscore this interdisciplinary appeal.
Quality control and analytical characterization of 5-tert-butyl-1-ethyl-1H-1,2,3-triazole-4-carboxylic acid rely on techniques like HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure purity and consistency, critical for regulatory compliance in pharmaceutical applications. The compound's stability under various pH and temperature conditions is another area of interest, often addressed in queries like "triazole stability in formulation."
As the scientific community prioritizes drug repurposing and multi-target therapeutics, 1249210-01-2 emerges as a versatile building block. Its modular structure allows for rapid diversification, aligning with trends in "fragment-based drug discovery." Moreover, its compatibility with high-throughput screening platforms accelerates the identification of novel bioactive molecules.
In conclusion, 5-tert-butyl-1-ethyl-1H-1,2,3-triazole-4-carboxylic acid represents a nexus of innovation across chemistry, biology, and materials science. Its adaptability to diverse applications—from small-molecule drugs to smart materials—ensures its continued prominence in research. For those exploring "triazole carboxylic acid derivatives" or "CAS 1249210-01-2 suppliers," this compound offers a compelling case study in molecular design and utility.
1249210-01-2 (5-tert-butyl-1-ethyl-1H-1,2,3-triazole-4-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)